Cas no 124750-53-4 (5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole)

5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole Properties

Names and Identifiers

• 5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• N-(Triphenylmethyl)-5-(4'-MethylBiphenyl-2-yl-) Tetrazole
• 5-​(4'-​Methyl-​[1,​1'-​biphenyl]​-​2-​yl)​-​1-​trityl-​1H-​tetrazole
• 5-(4'-METHYLBIPHENYL-2-YL)-1-TRITYL-1H-TETRAZOLE
• 5-[2-(4-methylphenyl)phenyl]-1-trityltetrazole
• EnterpriseStandard
• TTMB
• ACMC-1BYOC
• AG-D-52604
• CTK0H4515
• Jsp001626
• N-(Triphenylmethyl)-5-(4'-Methylbiphenyl-2-yl) Tetrazole
• PubChem9043
• SureCN635
• N-(Triphenylmethyl)-5-(4'-methylbiphenyl-2-yl-)terazole
• BCP25559
• CS-0153067
• 1-(2-benzhydrylphenyl)-5-[2-(p-tolyl)phenyl]tetrazole;5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• N-(Triphenylmethyl)-5-(4'-methylbiphenyl-2-yl-)tetrazole (TTMB)
• N-TRIPHENYLMETHYL-5-(4'-METHYLBIPHENYL-2-YL) TETRAZOLE
• ZSBYTGRKIKIRRJ-UHFFFAOYSA-N
• SCHEMBL635
• 4-Methyl-2'-(triphenylmethyltetrazol-5-yl)biphenyl
• A805289
• 9QV2ZKZ95S
• O11294
• AKOS000278515
• MFCD00665220
• 2-(Triphenylmethyltetrazol-5-yl)-4'-methylbiphenyl
• 5-[4'-Methyl (1,1'-biphenyl)-2-yl]-1-triphenylmethyl-tetrazole
• J-516266
• N-(?????)-5-(4,-????-2-?) ?
• 5-(4'-Methyl[1,1'-biphenyl]-2-yl)-1-(triphenylmethyl)-1H-tetrazole
• Tetrazole, 5-(4'-methyl[1,1'-biphenyl]-2-yl)(triphenylmethyl)-
• 5-(4'-Methyl-[1 pound not1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• N-(Triphenylmethyl)-5-(4'-methylbiphenyl-2-yl-)tetrazole
• 5-(4-Methylbiphenyl-2-yl)-1-trityl-1H-tetrazole
• N-Triphenylmethyl-5-[4'-methylbiphenyl-2-yl] tetrazole
• DTXSID20436185
• Losartan Impurity 5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• 1H-Tetrazole, 5-(4'-methyl[1,1'-biphenyl]-2-yl)-1-(triphenylmethyl)-
• 124750-53-4
• FT-0656612
• 4-Methyl-2'-(N-triphenylmethyl-(1H-tetrazol-5-yl))biphenyl
• C33H26N4
• 5-{4'-METHYL-[1,1'-BIPHENYL]-2-YL}-1-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOLE
• DB-015317
• +Expand

• MDL： MFCD00665220
• InChIKey： ZSBYTGRKIKIRRJ-UHFFFAOYSA-N
• Inchi： 1S/C33H26N4/c1-25-21-23-26(24-22-25)30-19-11-12-20-31(30)32-34-35-36-37(32)33(27-13-5-2-6-14-27,28-15-7-3-8-16-28)29-17-9-4-10-18-29/h2-24H,1H3
• SMILES： CC1=CC=C(C2=CC=CC=C2C3=NN=NN3C(C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)C=C1

Computed Properties

• Exact Mass: 478.21600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 478.21574685g/mol
• Heavy Atom Count: 37
• Complexity: 639
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• LogP: 7.15570
• PSA: 43.60000
• Refractive Index: 1.645
• Boiling Point: 681.6°C at 760 mmHg
• Flash Point: 366.038 °C
• Density: 1.136